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Compound of Interest

Compound Name:
2-Chlorocyclohex-1-

enecarbaldehyde

Cat. No.: B154298 Get Quote

For researchers, scientists, and drug development professionals requiring accurate and

reproducible analysis of 2-Chlorocyclohex-1-enecarbaldehyde, the selection of a suitable

analytical standard is a critical first step. This guide provides a comparative overview of

commercially available standards and outlines adaptable analytical methodologies to aid in

method development and validation.

Comparison of Commercially Available Standards
While a comprehensive, direct comparison of performance data for analytical standards of 2-
Chlorocyclohex-1-enecarbaldehyde is not publicly available, researchers can select a

suitable standard based on the purity and supplier information summarized below. It is

recommended to obtain a Certificate of Analysis (CoA) from the chosen supplier for detailed

information on purity, impurity profiles, and storage conditions.
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Supplier
Product
Name

CAS
Number

Purity
Molecular
Formula

Molecular
Weight

AChemBlock

2-

Chlorocycloh

ex-1-

enecarbaldeh

yde

1680-73-5 95.00% C₇H₉ClO 144.6

CP Lab

Safety

2-

Chlorocycloh

ex-1-

enecarbaldeh

yde

1680-73-5 97% C₇H₉ClO 144.5988

Sigma-

Aldrich

(AstaTech,

Inc.)

2-

CHLOROCY

CLOHEX-1-

ENECARBAL

DEHYDE

1680-73-5 97% C₇H₉ClO 144.6

Note: The information presented is based on publicly available data from supplier websites.

Purity and other specifications may vary by lot.

Recommended Analytical Protocols (Adaptable for
2-Chlorocyclohex-1-enecarbaldehyde)
Validated analytical methods specifically for 2-Chlorocyclohex-1-enecarbaldehyde are not

readily found in the public domain. However, established methods for similar compounds, such

as chlorinated hydrocarbons and other α,β-unsaturated aldehydes, can be adapted. The

following protocols are provided as a starting point for method development.

Gas Chromatography-Mass Spectrometry (GC-MS) -
Template Method
Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile

compounds like 2-Chlorocyclohex-1-enecarbaldehyde. The following general procedure,
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based on methods for chlorinated hydrocarbons and other aldehydes, can be optimized.

Experimental Protocol:

Sample Preparation:

Accurately weigh the 2-Chlorocyclohex-1-enecarbaldehyde analytical standard and

dissolve it in a high-purity volatile solvent (e.g., hexane, dichloromethane, or ethyl acetate)

to prepare a stock solution of known concentration.

Prepare a series of calibration standards by serial dilution of the stock solution.

For sample analysis, use an appropriate extraction method (e.g., liquid-liquid extraction or

solid-phase extraction) to isolate the analyte from the sample matrix, concentrating the

extract if necessary.

GC-MS Conditions (Starting Point):

Column: A mid-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm),

is a suitable starting point.[1]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Inlet Temperature: 250°C.

Injection Volume: 1 µL (split or splitless, depending on concentration).

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Hold at 280°C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.[1]
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Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-400.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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